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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive literature review of cerium-nickel (Ce-Ni)
intermetallic compounds. It covers their synthesis, crystallographic structure, thermodynamic
properties, and mechanical behavior. Detailed experimental protocols for common synthesis
and characterization techniques are also provided, along with graphical representations of
these workflows.

Introduction to Cerium-Nickel Intermetallics

Cerium-nickel intermetallics are a class of materials formed between the rare-earth element
cerium and the transition metal nickel. These compounds have garnered significant interest
due to their diverse and technologically important properties. Their applications span various
fields, including hydrogen storage, catalysis, and materials for high-temperature applications.
The Ce-Ni binary system is characterized by the formation of several stable intermetallic
phases, each with a unique crystal structure and distinct physical and chemical properties.
Understanding the fundamental aspects of these intermetallics is crucial for the design and
development of new materials with tailored functionalities.

Synthesis of Cerium-Nickel Intermetallics

The synthesis of Ce-Ni intermetallics is typically achieved through high-temperature methods
that allow for the direct reaction of the constituent elements. The choice of synthesis method
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can influence the phase purity, microstructure, and ultimately, the properties of the final
material.

Arc Melting

Arc melting is a widely used technique for the synthesis of Ce-Ni intermetallics. This method
involves melting the stoichiometric amounts of high-purity cerium and nickel under an inert
atmosphere, typically argon, using an electric arc. The high temperatures generated by the arc
ensure the complete melting and mixing of the constituent metals. To ensure homogeneity, the
resulting alloy button is often flipped and remelted multiple times. Subsequent annealing at
elevated temperatures is usually required to promote the formation of the desired intermetallic
phase and to relieve internal stresses.

Other Synthesis Routes

While arc melting is prevalent, other methods such as co-precipitation followed by calcination
and reduction have also been employed for the synthesis of cerium-nickel oxides, which can be
precursors to the intermetallic compounds. Solid-state sintering of multilayered Ce/Ni thin films
is another technique that has been explored.

Crystallographic Properties

The Ce-Ni binary phase diagram reveals the existence of several stable intermetallic
compounds. The crystallographic data for the most common Ce-Ni intermetallics are
summarized in the table below.
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Thermodynamic Properties

The thermodynamic stability of Ce-Ni intermetallics is a key factor in their formation and
application. The enthalpy of formation is a critical parameter that indicates the energy released
or absorbed during the formation of the compound from its constituent elements.

Compound Enthalpy of Formation (AfH)

CeNis -29.1 + 2.2 kJ/mol of atoms[1][2]

Note: Comprehensive experimental data for the enthalpy of formation of other binary Ce-Ni
intermetallics is limited in the readily available literature. The provided value for CeNis is based
on drop dissolution calorimetry in liquid aluminum.[2]

Mechanical Properties

The mechanical properties of binary Ce-Ni intermetallics are not extensively documented in the
literature. Much of the available data focuses on ternary systems, particularly Al-Ce-Ni alloys,
where these intermetallics act as strengthening phases. First-principles calculations on Al-Ni-
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Ce ternary intermetallic compounds have provided some insights into their elastic properties.[3]

[4]

Compound (in Al- Young's Modulus Bulk Modulus (B) Shear Modulus (G)
Ce-Ni system) (E) (GPa) (GPa) (GPa)

CeAlzNi 100.73 86.71 38.55

CeAlsNi2

CeAlNia - 125.78

CeAlNi

CeAlsNi2 178.15 - 62.53

CeasAl23Nis

CeAlsNi

Note: The table presents calculated values for ternary compounds and does not represent the
properties of the pure binary Ce-Ni intermetallics.[3][4] Further experimental investigation into
the mechanical properties of the binary phases is needed.

Experimental Protocols

This section provides detailed methodologies for the synthesis and characterization of cerium-
nickel intermetallics.

Synthesis Protocol: Arc Melting

Objective: To synthesize a polycrystalline Ce-Ni intermetallic compound from high-purity
elemental precursors.

Materials and Equipment:
» High-purity cerium (299.9%) and nickel (299.95%) metals

¢ Arc melting furnace with a non-consumable tungsten electrode and a water-cooled copper
hearth
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High-purity argon gas (99.999%)

Vacuum pump

Digital balance

Tube furnace for annealing

Procedure:

Preparation: Weigh the stoichiometric amounts of cerium and nickel required for the desired
intermetallic compound. The total mass of the sample is typically between 5 and 20 grams.

» Loading: Place the weighed elements together on the copper hearth of the arc melting
furnace.

e Purging: Evacuate the furnace chamber to a pressure of approximately 10~2 mbar and then
backfill with high-purity argon. Repeat this process at least three times to ensure an inert
atmosphere.

e Melting: Strike an electric arc between the tungsten electrode and the metal charge. The
current is typically set between 80 and 150 A, depending on the sample size. Melt the charge
until a single, well-mixed button is formed.

o Homogenization: Turn off the arc and allow the button to solidify. Flip the button over on the
copper hearth and remelt. Repeat this process at least five times to ensure homogeneity.

e Annealing: Seal the as-cast button in a quartz tube under a partial pressure of argon. Place
the tube in a furnace and anneal at a specific temperature for an extended period (e.g., 800-
1000 °C for 1-4 weeks) to promote the formation of the desired equilibrium phase. The
specific annealing temperature and duration will depend on the target intermetallic phase as
guided by the Ce-Ni phase diagram.

o Cooling: After annealing, cool the sample slowly to room temperature, either by furnace
cooling or by quenching in water, depending on the desired microstructure.
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Arc Melting Synthesis Workflow
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Characterization Protocol: X-Ray Diffraction (XRD)

Objective: To identify the crystal structure and determine the lattice parameters of the
synthesized Ce-Ni intermetallic.

Equipment:

« Powder X-ray diffractometer with a Cu Ka radiation source (A = 1.5406 A)
e Sample holder

e Mortar and pestle

Procedure:

o Sample Preparation: Take a small piece of the synthesized alloy and grind it into a fine
powder using a mortar and pestle.

e Mounting: Mount the powdered sample onto the sample holder, ensuring a flat and level
surface.

o Data Collection:

o

Place the sample holder in the diffractometer.

[¢]

Set the 26 scan range, typically from 20° to 90°.

[¢]

Set the step size (e.g., 0.02°) and the time per step (e.g., 1-2 seconds).

[e]

Set the X-ray tube voltage and current (e.g., 40 kV and 40 mA).

e Data Analysis:

o Analyze the resulting diffraction pattern to identify the phases present by comparing the
peak positions and intensities with standard diffraction databases (e.g., the Powder
Diffraction File - PDF).

o Perform Rietveld refinement of the diffraction data to obtain precise lattice parameters and
phase fractions.
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X-Ray Diffraction Analysis Workflow
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Characterization Protocol: Scanning Electron
Microscopy (SEM) and Energy Dispersive X-ray
Spectroscopy (EDS)

Objective: To examine the microstructure, morphology, and elemental composition of the
synthesized Ce-Ni intermetallic.

Equipment:

Scanning Electron Microscope (SEM) equipped with an Energy Dispersive X-ray
Spectroscopy (EDS) detector

Sample mounting stubs

Conductive carbon tape or paint

Polishing equipment (grinding papers, polishing cloths, diamond suspensions)

Procedure:

e Sample Preparation:

o

Cut a small section of the synthesized alloy.

o Mount the sample in a resin.

o Grind the mounted sample with successively finer silicon carbide papers (e.g., 240, 400,
600, 800, 1200 grit).

o Polish the sample using diamond suspensions on polishing cloths (e.g., 6 um, 3 um, 1 pm)
to achieve a mirror-like finish.

o Clean the polished sample ultrasonically in ethanol or acetone.

o Mount the polished sample onto an SEM stub using conductive carbon tape or paint.

¢ Imaging (SEM):
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o Load the sample into the SEM chamber.
o Evacuate the chamber to high vacuum.
o Apply an accelerating voltage (e.g., 15-20 kV).

o Use the secondary electron (SE) detector for topographical information and the
backscattered electron (BSE) detector for compositional contrast (heavier elements
appear brighter).

o Acquire images of the microstructure at various magnifications.

Compositional Analysis (EDS):

[¢]

Select a region of interest on the SEM image.

o

Acquire an EDS spectrum to identify the elements present.

[e]

Perform point analysis on different phases to determine their elemental composition.

o

Generate elemental maps to visualize the distribution of Ce and Ni within the
microstructure.
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SEM and EDS Analysis Workflow
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Conclusion

This technical guide has provided a detailed overview of cerium-nickel intermetallics, covering
their synthesis, crystallographic structure, and thermodynamic and mechanical properties.
While significant research has been conducted, particularly in determining the crystal structures
of the various Ce-Ni phases, there remain gaps in the experimental data, especially concerning
their mechanical properties. The provided experimental protocols offer a foundation for
researchers to synthesize and characterize these fascinating materials, paving the way for
further exploration of their properties and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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